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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

cat. No.: B162476

An In-depth Technical Guide to the Chemical Properties of 1-Bromo-2-ethylbenzene

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and experimental protocols related to 1-Bromo-2-
ethylbenzene. It is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry. This document summarizes key quantitative data in a
structured format, details experimental methodologies, and provides visualizations of reaction
pathways and workflows to facilitate a deeper understanding of this compound.

Chemical and Physical Properties

1-Bromo-2-ethylbenzene, also known as o-bromoethylbenzene, is a halogenated aromatic
hydrocarbon.[1][2] It is a clear, colorless to light yellow liquid at room temperature.[1][2][3][4]
This compound is characterized by a benzene ring substituted with a bromine atom and an
ethyl group at adjacent positions.[2] Due to the hydrophobic nature of the ethyl and phenyl
groups, it is only slightly soluble in water but shows good solubility in organic solvents like
hexane and ether.[2][3]

Quantitative Data Summary

The key physical and chemical properties of 1-Bromo-2-ethylbenzene are summarized in the
table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CsHoBr [11[4115]
Molecular Weight 185.06 g/mol [1][5]
CAS Number 1973-22-4 [2][4]
Appearance C.:Ieér colorless to light yellow (1]
liquid

Boiling Point 199 °C (lit.) [5][6]
Melting Point -56 °C to -68 °C [4115][6]
Density 1.338 g/mL at 25 °C (lit.) [51[6]
Refractive Index (n20/D) 1.549 (lit.) [41[5]
Flash Point 66.4 °C (171 °F) [4115]
Vapor Pressure 0.471 mmHg at 25°C [41[5]

Slightly soluble in water;
Solubility soluble in organic solvents like  [2][3]

ether and hexane.

XLogP3 3.5 [1][4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Bromo-2-
ethylbenzene.

e Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass
spectrum for 1-Bromo-2-ethylbenzene, which can be used for its identification in complex
mixtures.[7] The exact mass is 183.98876 Da.[1][4]

« Infrared Spectroscopy (IR): The NIST Chemistry WebBook also contains the IR spectrum of
1-Bromo-2-ethylbenzene, which shows characteristic absorption bands for the aromatic
ring and the C-Br bond.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-ethylbenzene
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://cymitquimica.com/cas/1973-22-4/
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-ethylbenzene
https://www.solubilityofthings.com/1-bromo-2-ethyl-benzene
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://www.stenutz.eu/chem/solv6.php?name=1-bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://www.stenutz.eu/chem/solv6.php?name=1-bromo-2-ethylbenzene
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://www.stenutz.eu/chem/solv6.php?name=1-bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/1-Bromo-2-ethylbenzene
https://cymitquimica.com/cas/1973-22-4/
https://www.solubilityofthings.com/1-bromo-2-ethyl-benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b162476?utm_src=pdf-body
https://www.benchchem.com/product/b162476?utm_src=pdf-body
https://www.benchchem.com/product/b162476?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1973224&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-ethylbenzene
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b162476?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1973224&Type=IR-SPEC&Index=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

* Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed NMR data is not
available in the provided search results, the structure of 1-Bromo-2-ethylbenzene suggests
a complex splitting pattern in the aromatic region of the *H NMR spectrum due to the ortho-
disubstitution, along with a quartet and a triplet for the ethyl group. *3C NMR would show six
distinct signals for the aromatic carbons and two for the ethyl group.

Synthesis and Reactivity
Synthesis

A common method for the synthesis of bromo-substituted ethylbenzenes is through the free-
radical bromination of ethylbenzene.[9] This reaction is typically initiated by light (hv) or heat
and involves the use of N-bromosuccinimide (NBS) or molecular bromine (Brz2).[10][11] The
reaction proceeds via a radical chain mechanism, where a bromine radical abstracts a
hydrogen atom from the ethyl group.[12] The benzylic position (the carbon atom adjacent to the
benzene ring) is preferentially halogenated due to the resonance stabilization of the resulting
benzylic radical intermediate.[11][12] This leads to the formation of (1-bromoethyl)benzene as
the major product.[9][11]

Another synthetic route involves the Wurtz-Fittig reaction, where bromobenzene and ethyl
bromide react with sodium metal in anhydrous ether to yield ethylbenzene.[13] While this
method is for preparing ethylbenzene, similar principles could be adapted for other alkylations.
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Synthesis of 1-Bromo-2-ethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Bromo-2-ethylbenzene | C8H9Br | CID 16089 - PubChem [pubchem.ncbi.nlm.nih.gov]
. CAS 1973-22-4: 1-Bromo-2-ethylbenzene | CymitQuimica [cymitquimica.com]

. solubilityofthings.com [solubilityofthings.com]

. lookchem.com [lookchem.com]

. chembk.com [chembk.com]

. 1-bromo-2-ethylbenzene [stenutz.eu]

. Benzene, 1-bromo-2-ethyl- [webbook.nist.gov]

. Benzene, 1-bromo-2-ethyl- [webbook.nist.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. Reaction Mechanisms [sites.science.oregonstate.edu]
e 10. brainly.com [brainly.com]
e 11. m.youtube.com [m.youtube.com]

e 12. Propose a mechanism for the bromination of ethylbenzene shown bel... | Study Prep in
Pearson+ [pearson.com]

e 13. prepchem.com [prepchem.com]

 To cite this document: BenchChem. [1-Bromo-2-ethylbenzene chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162476#1-bromo-2-ethylbenzene-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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